![molecular formula C12H16O4S B1367265 Propanal, 2,2-dimethyl-3-[[(4-methylphenyl)sulfonyl]oxy]- CAS No. 18516-19-3](/img/structure/B1367265.png)
Propanal, 2,2-dimethyl-3-[[(4-methylphenyl)sulfonyl]oxy]-
Description
Propanal, 2,2-dimethyl-3-[[(4-methylphenyl)sulfonyl]oxy]- is a chemical compound that has been widely used in scientific research. It is a member of the aldehyde family and is also known as 2,2-dimethyl-3-[(p-tolylsulfonyl)oxy]propanal. This compound has various applications in the field of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Excitotoxic Neuroprotection
Dimethyl Sulfoxide (DMSO), a solvent related to the chemical structure , has been studied for its ability to inhibit glutamate responses in hippocampal neurons. It can suppress electrophysiological responses and calcium influx induced by glutamate and other agents, potentially preventing excitotoxic death of neurons. This finding is significant for research involving glutamatergic neurotransmission and suggests possible clinical applications in treating excitotoxic neurodegenerative conditions (Lu & Mattson, 2001).
Synthesis and Structural Analysis
The compound 2,2-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2,3-dihydro-1,3,2-benzoxazasilole has been synthesized and studied for its properties and structure. This research contributes to the understanding of such compounds' molecular structures and interactions, useful in various chemical and pharmaceutical applications (Nikonov, Sterkhova, & Lazareva, 2021).
Pharmaceutical Synthesis
In pharmaceutical research, similar compounds have been used in the synthesis of dimethyl sulfomycinamate, a derivative of thiopeptide antibiotics, showcasing the role of such compounds in complex organic syntheses (Bagley et al., 2005).
Role in Ionic Liquids Synthesis
Compounds with sulfonyl functionalities have been utilized in the synthesis of hydroxyl and sulfonyl dual-functionalized zwitterionic salts and acidic room temperature ionic liquids. These substances may have applications in creating other functionalized ionic liquids or ionic liquid-polymer (polyelectrolyte) (Zhu et al., 2007).
Use in Organic Chemistry
Dimethyl sulfoxide, related to the compound , acts as a synthon in organic chemistry. It's utilized not just as a solvent and oxidant but also as a substrate and building block for various synthetic transformations, highlighting the versatility of such compounds in organic synthesis (Jones-Mensah, Karki, & Magolan, 2016).
properties
IUPAC Name |
(2,2-dimethyl-3-oxopropyl) 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4S/c1-10-4-6-11(7-5-10)17(14,15)16-9-12(2,3)8-13/h4-8H,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZETOSWREBWGSHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60511248 |
Source
|
| Record name | 2,2-Dimethyl-3-oxopropyl 4-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propanal, 2,2-dimethyl-3-[[(4-methylphenyl)sulfonyl]oxy]- | |
CAS RN |
18516-19-3 |
Source
|
| Record name | 2,2-Dimethyl-3-[[(4-methylphenyl)sulfonyl]oxy]propanal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18516-19-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Dimethyl-3-oxopropyl 4-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-dimethyl-3-[(4-methylbenzenesulfonyl)oxy]propanal | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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